Anabaenopeptilide 90A

• Molecular Formula: C46H64N8O14
• Molecular Weight: 953 g/mol
• IUPAC Name: N-[8-butan-2-yl-21-hydroxy-2-(1-hydroxyethyl)-15-[2-(4-hydroxyphenyl)ethyl]-5-[(4-methoxyphenyl)methyl]-4,11-dimethyl-3,6,9,13,16,22-hexaoxo-10-oxa-1,4,7,14,17-pentazabicyclo[16.3.1]docosan-12-yl]-2-formamidopentanediamide
• InChI: InChI=1S/C46H64N8O14/c1-7-24(2)37-46(66)68-26(4)38(52-40(60)31(48-23-55)18-20-35(47)58)43(63)49-32(17-12-27-8-13-29(57)14-9-27)41(61)50-33-19-21-36(59)54(44(33)64)39(25(3)56)45(65)53(5)34(42(62)51-37)22-28-10-15-30(67-6)16-11-28/h8-11,13-16,23-26,31-34,36-39,56-57,59H,7,12,17-22H2,1-6H3,(H2,47,58)(H,48,55)(H,49,63)(H,50,61)(H,51,62)(H,52,60)
• InChI Key: OWICVIMBSMKDHR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1C(=O)OC(C(C(=O)NC(C(=O)NC2CCC(N(C2=O)C(C(=O)N(C(C(=O)N1)CC3=CC=C(C=C3)OC)C)C(C)O)O)CCC4=CC=C(C=C4)O)NC(=O)C(CCC(=O)N)NC=O)C

Description

Anabaenopeptilide 90A is a cyclodepsipeptide.

Scientific Research Applications

Gene Encoding and Synthesis

• Gene Encoding in Anabaena Strain 90: Anabaena strain 90 synthesizes anabaenopeptilide 90A, a depsipeptide. Genetic studies have identified four genes responsible for the synthesis of anabaenopeptilides, including 90A. These genes encode peptide synthetase domains essential for the activation and formation of anabaenopeptilide 90A (Rouhiainen et al., 2000).

Biological Role and Effects

• Bioactive Peptide Production: Anabaena strain 90 produces various bioactive peptides, including anabaenopeptilide 90A. Research has shown that environmental factors like light and phosphate levels influence the concentration of these peptides, suggesting a potential functional role in the organism's ecological adaptation (Repka et al., 2004).
• Structure and Biosynthesis Analysis: Detailed structural elucidation of anabaenopeptilides, including 90A, has been achieved, highlighting their distinct chemical properties. This provides insights into their potential bioactivity and roles in cyanobacterial strains (Fujii et al., 2002).

Environmental and Ecological Implications

• Concentration in Freshwater Bodies: Studies have measured the concentration of cyanobacterial peptides, including anabaenopeptilides, in various freshwater bodies. These findings are significant for understanding the ecological impact and potential health risks associated with cyanobacterial blooms (Gkelis et al., 2015).

Potential Therapeutic Applications

• Cancer Research and Treatment: Although not directly related to Anabaenopeptilide 90A, research into peptide receptor radionuclide therapy (PRRT) using radiopeptides like 90Y and 177Lu has shown promising results in treating neuroendocrine tumors. This suggests the potential for exploring similar peptides, like anabaenopeptilides, in targeted cancer therapies (Bodei et al., 2008).